Cas no 2228684-68-0 (4-(3-chlorothiophen-2-yl)-1H-imidazole)

• Product Name: 4-(3-chlorothiophen-2-yl)-1H-imidazole
• CAS No: 2228684-68-0
• MF: C₇H₅ClN₂S
• MW: 184.645998716354
• CID: 6214127
• PubChem ID: 165973332
• Update Time: 2025-05-20

4-(3-chlorothiophen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorothiophen-2-yl)-1H-imidazole
• EN300-1977794
• 2228684-68-0

• Inchi： 1S/C7H5ClN2S/c8-5-1-2-11-7(5)6-3-9-4-10-6/h1-4H,(H,9,10)
• InChI Key： QSJJEQYWTBSNRX-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1=CN=CN1

Computed Properties

• Exact Mass: 183.9861970g/mol
• Monoisotopic Mass: 183.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.9Ų

Additional information on 4-(3-chlorothiophen-2-yl)-1H-imidazole

4-(3-Chlorothiophen-2-yl)-1H-imidazole: A Comprehensive Overview

The compound 4-(3-chlorothiophen-2-yl)-1H-imidazole, identified by the CAS number 2228684-68-0, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule combines the structural features of an imidazole ring and a chlorothiophene moiety, making it a unique candidate for research and development in fields such as drug discovery, material science, and organic synthesis.

Recent studies have highlighted the importance of heterocyclic compounds like 4-(3-chlorothiophen-2-yl)-1H-imidazole in medicinal chemistry. The imidazole ring, a five-membered aromatic structure with two nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-π interactions, which are crucial for drug-receptor interactions. The substitution of this ring with a chlorothiophene group further enhances its electronic properties, making it a versatile building block for designing bioactive molecules.

The synthesis of 4-(3-chlorothiophen-2-yl)-1H-imidazole typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have explored various methods to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. These advancements have not only improved the efficiency of production but also opened new avenues for its application in complex molecular frameworks.

In terms of applications, 4-(3-chlorothiophen-2-yl)-1H-imidazole has shown promise in the development of antifungal agents. Studies conducted in recent years have demonstrated its ability to inhibit the growth of pathogenic fungi by targeting specific enzymes involved in their metabolic pathways. This property makes it a valuable compound for developing new generations of antifungal drugs, particularly in light of increasing resistance to conventional treatments.

Beyond its medicinal applications, this compound has also been investigated for its potential in electronic materials. The thiophene moiety contributes to the molecule's conjugation properties, which are essential for applications in organic electronics. Researchers have explored its use in designing conductive polymers and semiconducting materials, which could find applications in flexible electronics and optoelectronic devices.

The structural versatility of 4-(3-chlorothiophen-2-yl)-1H-imidazole has also made it a valuable intermediate in organic synthesis. Its ability to undergo various functional group transformations allows chemists to design complex molecules with tailored properties. For instance, substitution reactions at the imidazole nitrogen or thiophene positions can lead to derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

In conclusion, 4-(3-chlorothiophen-2-yl)-1H-imidazole, with its unique combination of structural features and functional groups, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials science, underscoring its importance as a key compound in contemporary chemistry.